Cas no 2137580-76-6 (Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)-
• CAS No: 2137580-76-6
• MF: C₁₀H₇Br₂FO₂
• MW: 337.96778512001
• CID: 5287036
• Update Time: 2025-10-18

Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)-

• Inchi： 1S/C10H7Br2FO2/c11-6-3-5(1-2-7(6)13)10(9(14)15)4-8(10)12/h1-3,8H,4H2,(H,14,15)
• InChI Key： CWLPWDIQYTVJKI-UHFFFAOYSA-N
• SMILES： BrC1CC1(C(=O)O)C1C=CC(=C(C=1)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)-

Exploring the Properties and Applications of Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- (CAS No. 2137580-76-6)

In the realm of organic chemistry, Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- (CAS No. 2137580-76-6) stands out as a structurally unique and functionally versatile compound. This brominated and fluorinated cyclopropane derivative has garnered significant attention due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both bromo and fluoro substituents on the aromatic ring, combined with the strained cyclopropane core, imparts distinct electronic and steric properties that make it a valuable building block for synthetic chemists.

One of the most intriguing aspects of Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- is its role in modern drug discovery. Researchers are increasingly exploring halogenated compounds like this one due to their ability to enhance binding affinity and metabolic stability in drug candidates. The 3-bromo-4-fluorophenyl moiety, in particular, is known to participate in halogen bonding interactions with biological targets, a feature that has become a hot topic in medicinal chemistry. Recent studies have highlighted how such interactions can improve the selectivity and potency of therapeutic agents, addressing common challenges in drug development.

The synthetic utility of CAS No. 2137580-76-6 extends beyond pharmaceuticals. In material science, its rigid cyclopropane structure serves as a valuable scaffold for designing advanced polymers with tailored thermal and mechanical properties. The compound's ability to undergo various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) makes it particularly attractive for creating novel conjugated materials used in organic electronics. These applications align with growing interest in sustainable and high-performance materials, a trend frequently searched in scientific and industrial communities.

From an environmental perspective, the development of fluorinated organic compounds like this one reflects the chemical industry's response to regulatory demands for greener alternatives. While traditional fluorination methods often involve hazardous reagents, newer catalytic approaches using this compound as an intermediate demonstrate improved atom economy and reduced waste generation. This evolution directly addresses frequently asked questions about green chemistry and sustainable synthesis found in academic and industrial forums.

Analytical characterization of Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry are essential for verifying its structure and purity. The distinctive coupling patterns observed in its spectra serve as valuable teaching examples for students learning about spin-spin interactions in complex molecules - a topic that consistently ranks high in chemistry education searches.

In the context of global research trends, this compound's structural features mirror the growing emphasis on three-dimensional molecular architectures in drug design. The cyclopropane ring introduces significant strain energy, which can translate to enhanced biological activity when incorporated into pharmacophores. This principle has become particularly relevant in the development of protease inhibitors and GPCR modulators, areas that dominate current pharmaceutical patent filings and research publications.

The stability and storage considerations for CAS No. 2137580-76-6 also warrant discussion. While not classified as highly reactive, its bromine substituents make it light-sensitive, requiring amber glass containers for long-term storage. This practical aspect connects with frequently searched laboratory best practices for handling halogenated compounds, demonstrating how fundamental chemical properties inform real-world handling procedures.

Looking forward, the potential applications of Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- continue to expand. Its unique combination of steric constraint and electronic modulation positions it as a promising candidate for developing next-generation catalysts and ligands in asymmetric synthesis. These applications resonate with the chemical community's ongoing pursuit of more efficient and selective synthetic methodologies - a theme that consistently appears in conference proceedings and research grant proposals.

For synthetic chemists working with this compound, understanding its reactivity patterns is crucial. The electron-withdrawing effects of the fluoro group and the potential for bromine participation in neighboring group effects create interesting possibilities for regioselective transformations. Such detailed mechanistic understanding forms the basis of many graduate-level organic chemistry discussions and frequently appears in online chemistry forums.

In conclusion, Cyclopropanecarboxylic acid, 2-bromo-1-(3-bromo-4-fluorophenyl)- (CAS No. 2137580-76-6) represents a fascinating intersection of structural novelty and practical utility in modern chemistry. Its applications span multiple disciplines, from life sciences to advanced materials, while its study contributes to fundamental understanding of molecular interactions. As research into halogenated cyclopropanes continues to evolve, this compound will likely remain at the forefront of innovative chemical solutions addressing contemporary scientific challenges.